Cas no 1784606-89-8 (5-Bromo-1-methyl-1H-indazol-7-amine)
5-Bromo-1-methyl-1H-indazol-7-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-1-methyl-1H-indazol-7-amine
-
- Inchi: 1S/C8H8BrN3/c1-12-8-5(4-11-12)2-6(9)3-7(8)10/h2-4H,10H2,1H3
- InChI Key: ISTMDBARQDJWKQ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C2=C(C=NN2C)C=1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 176
- XLogP3: 2
- Topological Polar Surface Area: 43.8
5-Bromo-1-methyl-1H-indazol-7-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B014021-25mg |
5-Bromo-1-methyl-1H-indazol-7-amine |
1784606-89-8 | 25mg |
$ 110.00 | 2022-06-01 | ||
| TRC | B014021-50mg |
5-Bromo-1-methyl-1H-indazol-7-amine |
1784606-89-8 | 50mg |
$ 180.00 | 2022-06-01 |
5-Bromo-1-methyl-1H-indazol-7-amine Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 5-Bromo-1-methyl-1H-indazol-7-amine
5-Bromo-1-methyl-1H-indazol-7-amine (CAS No. 1784606-89-8): An Emerging Compound in Medicinal Chemistry
5-Bromo-1-methyl-1H-indazol-7-amine (CAS No. 1784606-89-8) is a promising compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.
The chemical structure of 5-Bromo-1-methyl-1H-indazol-7-amine is characterized by a bromine atom at the 5-position and a methyl group at the 1-position of the indazole ring, with an amino group at the 7-position. This specific arrangement of functional groups imparts unique pharmacological properties to the molecule, making it a valuable candidate for further research and development.
Recent studies have highlighted the potential of 5-Bromo-1-methyl-1H-indazol-7-amine in various therapeutic areas. One notable application is its use as a potential anti-cancer agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant cytotoxic activity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.
In addition to its anti-cancer properties, 5-Bromo-1-methyl-1H-indazol-7-amine has also shown promise in neurodegenerative diseases. A study conducted by a team of researchers at the University of California demonstrated that this compound can effectively protect neurons from oxidative stress and apoptosis, which are common hallmarks of conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways and reduce inflammation in neural tissues.
The pharmacokinetic properties of 5-Bromo-1-methyl-1H-indazol-7-amine have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, it exhibits low toxicity and good safety profiles in animal models, which are essential considerations for its potential clinical translation.
In terms of synthetic accessibility, 5-Bromo-1-methyl-1H-indazol-7-amine can be synthesized through a series of well-established chemical reactions. The synthesis typically involves the condensation of 5-bromoindazole with methylamine followed by selective functionalization at the 7-position. This synthetic route is scalable and can be adapted for large-scale production, which is crucial for pharmaceutical development.
The future prospects for 5-Bromo-1-methyl-1H-indazol-7-amine are promising. Ongoing clinical trials are evaluating its efficacy and safety in human subjects, with preliminary results showing encouraging outcomes. Additionally, researchers are exploring combination therapies involving this compound to enhance its therapeutic potential and address drug resistance issues.
In conclusion, 5-Bromo-1-methyl-1H-indazol-7-amine (CAS No. 1784606-89-8) represents a significant advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent. As research continues to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a crucial role in advancing medical treatments for various diseases.
1784606-89-8 (5-Bromo-1-methyl-1H-indazol-7-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)